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Introduction
Supercritical carbon dioxide (scCO2) dyeing is an innovative and environmentally friendly

technology that offers a waterless alternative to conventional aqueous dyeing methods. This

technology utilizes supercritical CO2 as a solvent, which exhibits properties of both a liquid and

a gas, allowing for high penetration into textile fibers and efficient dissolution of non-polar dyes.

C.I. Disperse Red 60, an anthraquinone derivative, is a commonly used dye for polyester and

other synthetic fibers due to its solubility in scCO2 and its ability to produce vibrant red shades.

These application notes provide a comprehensive overview of the use of C.I. Disperse Red 60
in supercritical CO2 dyeing, including detailed experimental protocols and quantitative data to

guide researchers in this field. The information is compiled from various scientific studies to

ensure a thorough and accurate representation of the current state of knowledge.

Data Presentation
Solubility of C.I. Disperse Red 60 in Supercritical CO2
The solubility of C.I. Disperse Red 60 in supercritical CO2 is a critical parameter that directly

influences the dyeing process. It is primarily dependent on the temperature and pressure of the

system. The following table summarizes the solubility data from various studies.
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Temperature (K) Pressure (MPa)
Solubility (mol
dye/mol CO2) x
10^-6

Reference

353 11 ~1.5 [1]

353 15 ~3.0 [1]

353 20 ~5.0 [1]

353 23 ~6.5 [1]

373 11 ~1.0 [1]

373 15 ~2.5 [1]

373 20 ~4.5 [1]

373 23 ~6.0 [1]

393 11 ~0.8 [1]

393 15 ~2.0 [1]

393 20 ~4.0 [1]

393 23 ~5.5 [1]

313 - 423 up to 35
Increases with

pressure
[2][3]

323.7 - 413.7 10 - 30
Increases with

pressure
[4][5]

Note: The solubility of C.I. Disperse Red 60 generally increases with increasing pressure at a

constant temperature.[1][2][3] The effect of temperature is more complex; at lower pressures,

an increase in temperature can decrease solubility, while at higher pressures, the opposite may

be true.

Dyeing Parameters and Color Strength (K/S) for
Polyester (PET)
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The color strength, often represented by the K/S value, is a measure of the dye uptake by the

fabric. The following table presents typical dyeing conditions for polyester fabric with C.I.

Disperse Red 60 and the resulting color strength.

Temperatur
e (°C)

Pressure
(MPa)

Time (min)
Dye
Concentrati
on (% owf)

K/S Value Reference

120 25 60 1 Not specified [6]

80 - 140 18 - 27 30 4
Varies with

conditions
[7]

120 20 60 0.2

Comparable

to traditional

dyeing

[8]

100 - 160 10 - 20 Not specified Not specified

Up to 9.7

(with

pretreatment)

[9]

120 34 60 0.5 - 1
High uptake

(≥65%)
[10]

80 - 140 17 - 29 20 - 80 4
Good

performance

Note: K/S values are highly dependent on the specific experimental setup, fabric type, and

measurement method. Generally, increasing temperature and pressure leads to higher K/S

values.[10][11]

Experimental Protocols
Materials and Equipment

Dye: C.I. Disperse Red 60 (purified, without dispersing agents).[2][12]

Substrate: Polyester (PET) fabric, pre-cleaned to remove any sizing agents or impurities.[13]

Carbon Dioxide: High purity (99% or higher).[2][12]
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Supercritical Fluid Dyeing Apparatus: A high-pressure vessel equipped with a heating

system, a pressure pump, a temperature and pressure controller, and a means for circulating

the supercritical fluid.[3][7]

Spectrophotometer: For measuring color strength (K/S values).[7]

Protocol 1: Supercritical CO2 Dyeing of Polyester Fabric
This protocol outlines a general procedure for dyeing polyester fabric with C.I. Disperse Red
60 in a laboratory-scale supercritical fluid dyeing apparatus.

Sample Preparation:

Cut a piece of pre-cleaned polyester fabric to the desired size.

Accurately weigh the fabric sample.

Accurately weigh the required amount of C.I. Disperse Red 60 dye (e.g., 1-4% on weight

of fabric).[6][7]

Apparatus Setup:

Place the fabric sample and the dye powder into the high-pressure dyeing vessel. The dye

can be placed in a separate container within the vessel to prevent direct contact with the

fabric initially.

Seal the vessel securely.

Dyeing Process:

Heat the vessel to the desired dyeing temperature (e.g., 120°C).[6][13]

Pressurize the vessel with liquid CO2 using a high-pressure pump to the desired pressure

(e.g., 20-25 MPa).[14][13]

Once the target temperature and pressure are reached and stabilized, start the circulation

of the supercritical CO2 to dissolve the dye and transport it to the fabric surface.
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Maintain the dyeing conditions for the desired duration (e.g., 60 minutes).[6]

Depressurization and Sample Retrieval:

After the dyeing time has elapsed, stop the heating and the CO2 circulation.

Slowly and carefully depressurize the vessel. The CO2 will turn into a gas and can be

vented or recycled.

Once the vessel is at atmospheric pressure, open it and retrieve the dyed fabric sample.

Post-Treatment:

The dyed fabric is typically free of residual dye on the surface and does not require

extensive washing, which is a major advantage of this technology.[2]

A light rinsing with a suitable solvent (e.g., acetone) can be performed to remove any

loosely adhering dye particles, although this is often unnecessary.[7]

Analysis:

Measure the color strength (K/S) of the dyed fabric using a spectrophotometer to evaluate

the dyeing performance.

Protocol 2: Determination of C.I. Disperse Red 60
Solubility in scCO2
This protocol describes a method for measuring the solubility of the dye in supercritical CO2,

which is essential for optimizing the dyeing process.

Apparatus Setup:

A high-pressure equilibrium cell or a flow-type apparatus equipped with a UV-Vis

spectrometer is typically used.[4][12]

Place an excess amount of C.I. Disperse Red 60 into the equilibrium cell.

Equilibration:
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Pressurize the cell with CO2 to the desired pressure and heat it to the target temperature.

Allow the system to equilibrate for a sufficient amount of time (e.g., 2 hours) with

continuous stirring or circulation to ensure the supercritical CO2 is saturated with the dye.

[3]

Measurement:

Static Method: Isolate a known volume of the dye-saturated supercritical CO2 solution and

carefully depressurize it through a solvent trap (e.g., containing a known volume of

acetone or chloroform). The amount of trapped dye is then determined

spectrophotometrically.

Flow Method: A continuous flow of supercritical CO2 is passed through a bed of the dye.

The concentration of the dye in the exiting stream is measured online using an in-situ

UV/Vis spectrometer.[12]

Data Analysis:

Calculate the solubility of the dye in terms of mole fraction or grams per liter under the

specific temperature and pressure conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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